![molecular formula C6H11N3O B1503073 1-[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methanamine CAS No. 936940-67-9](/img/structure/B1503073.png)
1-[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methanamine
Overview
Description
The compound “1-[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methanamine” is a heterocyclic compound. It contains a five-membered ring with two nitrogen atoms, one oxygen atom, and two carbon atoms .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a five-membered oxadiazole ring attached to a propan-2-yl group and a methanamine group . The oxadiazole ring is a heterocyclic ring that contains two nitrogen atoms and one oxygen atom .Scientific Research Applications
Synthesis and Characterization
Compounds containing the 1,2,4-oxadiazol moiety are synthesized through various methods, demonstrating the versatility of these heterocycles in chemical synthesis. For example, compounds similar to 1-[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methanamine have been synthesized by reacting p-toluic hydrazide and glycine via the polyphosphoric acid condensation route, showing high yields and being characterized by spectroscopic techniques such as UV-Vis, FTIR, DSC, 13C/1H-NMR, and mass spectrometry (Shimoga, Shin, & Kim, 2018).
Pharmacological Applications
1,2,4-Oxadiazole derivatives have been explored for their potential in medicinal chemistry, including anti-inflammatory, antimicrobial, and anticancer activities. Some studies report on derivatives synthesized for assessing anticancer properties via molecular docking studies against key proteins, suggesting their role as promising anticoagulant therapy agents (Iyer, Gurupadayya, Inturi, Sairam, & Pujar, 2016). Furthermore, other derivatives have shown significant anti-inflammatory and anti-thrombotic effects in in-vitro and in-vivo studies, indicating their potential for pharmaceutical development (Basra et al., 2019).
Future Directions
The future directions for “1-[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methanamine” and similar compounds could involve further exploration of their synthesis methods and potential applications. Given the diverse biological activities of oxadiazole derivatives, these compounds could be used in the future in medicine and agriculture .
properties
IUPAC Name |
(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3O/c1-4(2)6-8-5(3-7)10-9-6/h4H,3,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEPBWGGISBCQDW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NOC(=N1)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10650792 | |
Record name | 1-[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10650792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
936940-67-9 | |
Record name | 3-(1-Methylethyl)-1,2,4-oxadiazole-5-methanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=936940-67-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10650792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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